Cas no 90421-92-4 (1H-Indene-1,3(2H)-dione, 2-[phenyl(phenylimino)methyl]-)

• Product Name: 1H-Indene-1,3(2H)-dione, 2-[phenyl(phenylimino)methyl]-
• CAS No: 90421-92-4
• MF: C₂₂H₁₅NO₂
• MW: 325.360005617142
• CID: 788812
• PubChem ID: 71429133
• Update Time: 2025-04-19

1H-Indene-1,3(2H)-dione, 2-[phenyl(phenylimino)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-1,3(2H)-dione, 2-[phenyl(phenylimino)methyl]-
• 2-(C,N-diphenylcarbonimidoyl)indene-1,3-dione
• 90421-92-4
• 2-[(Z)-Phenyl(phenylimino)methyl]-1H-indene-1,3(2H)-dione
• DTXSID40847835

• Inchi： 1S/C22H15NO2/c24-21-17-13-7-8-14-18(17)22(25)19(21)20(15-9-3-1-4-10-15)23-16-11-5-2-6-12-16/h1-14,19H/b23-20+
• InChI Key： QUINOLRZLIRALZ-BSYVCWPDSA-N
• SMILES： O=C1C2C=CC=CC=2C(C1/C(/C1C=CC=CC=1)=N/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 325.110278721g/mol
• Monoisotopic Mass: 325.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 46.5Ų